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Compound of Interest

Compound Name:
2-(Iodomethyl)-2-

methyltetrahydrofuran

Cat. No.: B13128782

Get Quote

Introduction & Mechanistic Rationale
2-(Iodomethyl)-2-methyltetrahydrofuran is a specialized electrophile used to synthesize

ethers containing the 2-methyltetrahydrofuran (2-Me-THF) core. Unlike simple alkyl halides,

this reagent presents a unique challenge: it is a neopentyl-like iodide. The electrophilic carbon (

) is attached to a quaternary carbon (the C2 position of the THF ring).

The Neopentyl Challenge
In classical

reactions, neopentyl halides are notoriously unreactive due to severe steric hindrance at the

-carbon. The nucleophile's approach to the

orbital is blocked by the bulky quaternary center.

Standard Conditions: Reaction with simple alkoxides often leads to slow kinetics or

competitive elimination (E2), although the lack of
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-hydrogens on the quaternary center prevents direct elimination at that specific site
(elimination would require ring opening or rearrangement).

The Solution: Successful etherification requires conditions that either:

Enhance Nucleophilicity: Using polar aprotic solvents (DMF, DMSO) and "naked" anions

(via Cs effect or crown ethers).

Activate the Electrophile: Using thiophilic/halophilic metals (Silver salts) to weaken the C-I

bond, facilitating a "push-pull" substitution mechanism.

Synthesis of the Reagent (In-Situ or Pre-Isolation)
While commercially available, the reagent is frequently synthesized fresh via iodocyclization to

ensure high purity (avoiding HI decomposition products).

Precursor: 4-methyl-4-penten-1-ol. Reaction:

Mechanism: 5-exo-trig cyclization.

Stereochemistry: The product is formed as a racemate. Enantioselective variants require

chiral catalysts (e.g., Co-Salen).

Experimental Protocols
Protocol A: Alkylation of Phenols (The Cesium Effect)
Best for: Synthesizing aryl ethers (e.g., kinase inhibitor scaffolds).

Rationale: Phenols are weaker nucleophiles than aliphatic alcohols. Cesium carbonate (

) is the base of choice because the large Cesium cation forms a loose ion pair with the
phenoxide, increasing its solubility and nucleophilicity in organic solvents (the "Cesium Effect").

Materials:

Phenol substrate (1.0 equiv)

2-(Iodomethyl)-2-methyltetrahydrofuran (1.2 – 1.5 equiv)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13128782/docs?utm_src=pdf-body#application-note-precision-synthesis-of-ethers-using-2-iodomethyl-2-methyltetrahydrofuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13128782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cesium Carbonate (

) (2.0 equiv)

Solvent: DMF (Anhydrous) or Acetonitrile (MeCN)

Temperature: 60°C – 80°C

Step-by-Step Procedure:

Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

Dissolution: Dissolve the phenol (1.0 mmol) in anhydrous DMF (3.0 mL).

Deprotonation: Add

(2.0 mmol) in one portion. Stir at room temperature for 15 minutes to ensure phenoxide
formation.

Addition: Add 2-(Iodomethyl)-2-methyltetrahydrofuran (1.2 mmol) dropwise via syringe.

Reaction: Heat the mixture to 80°C for 12–18 hours. Monitor by TLC/LCMS.

Note: If conversion is slow, add a catalytic amount of TBAI (Tetrabutylammonium iodide) to

facilitate Finkelstein exchange (I

I), keeping the iodide "fresh."

Work-up: Cool to RT. Dilute with EtOAc. Wash with water (

) to remove DMF. Dry organic layer over

.[1]

Purification: Silica gel chromatography.

Protocol B: Silver-Mediated Aliphatic Ether Synthesis
Best for: Aliphatic alcohols and sterically demanding substrates.
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Rationale: Standard Williamson conditions (NaH) often fail with neopentyl iodides due to the

high energy barrier. Silver(I) Oxide (

) acts as a mild base and a halogen scavenger. The affinity of Ag+ for Iodide weakens the C-I
bond, promoting substitution without requiring highly basic conditions that might cause side
reactions.

Materials:

Aliphatic Alcohol (1.0 equiv)[2]

2-(Iodomethyl)-2-methyltetrahydrofuran (1.5 – 2.0 equiv)

Silver(I) Oxide (

) (1.5 equiv)

Solvent: DCM (Dichloromethane) or Toluene (for higher temp)

Step-by-Step Procedure:

Setup: Use a foil-wrapped flask (silver salts are light-sensitive).

Mixing: Combine the alcohol (1.0 mmol), the iodide (1.5 mmol), and

(1.5 mmol) in anhydrous DCM (5 mL).

Reaction: Stir vigorously at room temperature (or reflux for Toluene) for 24–48 hours.

Visual Check: The black oxide will gradually convert to a yellowish AgI precipitate.

Filtration: Filter the reaction mixture through a pad of Celite to remove silver salts.

Purification: Concentrate filtrate and purify via column chromatography.

Data & Optimization Guide
Table 1: Optimization of Reaction Conditions
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Variable Condition Outcome Recommendation

Solvent THF Slow reaction rate
Avoid for this specific

iodide.

DMF High conversion Standard for Phenols.

DCM Good for Ag-mediated Use for Protocol B.

Base Incomplete conversion
Too weak for

neopentyl attack.

Excellent Yield Best for Phenols.

NaH
Variable / Side

reactions

Use only if substrate

is robust.

Additive AgOTf / Accelerated Rate
Critical for difficult

substrates.

Mechanistic Visualization
The following diagram illustrates the competing pathways and the specific activation provided

by Silver salts to overcome the neopentyl steric barrier.

Path A: Classical SN2 (Slow)

Path B: Silver-Mediated (Preferred)

2-(Iodomethyl)-2-methyl-THF
(Neopentyl-like Iodide)

Steric Clash
(Transition State) Direct Attack

Ag-Iodide Complex
(Activated Electrophile)

 + Ag2O

Nucleophile
(R-OH / Ar-OH)  Assisted Attack

Ether Product
(Low Yield)

Ether Product
(High Yield)

Click to download full resolution via product page

Caption: Comparison of hindered classical SN2 vs. Silver-assisted substitution pathways.
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Relevance: Highlights modern solvent/base combinations (like Cs2CO3/DMF) for efficient
ether synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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